Cas no 2229417-62-1 (2,2-difluoro-3-(3-methoxy-2-methylphenyl)propanoic acid)

• Product Name: 2,2-difluoro-3-(3-methoxy-2-methylphenyl)propanoic acid
• CAS No: 2229417-62-1
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• CID: 6179508
• PubChem ID: 165834343
• Update Time: 2025-08-04

2,2-difluoro-3-(3-methoxy-2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(3-methoxy-2-methylphenyl)propanoic acid
• 2229417-62-1
• EN300-1975073

• Inchi： 1S/C11H12F2O3/c1-7-8(4-3-5-9(7)16-2)6-11(12,13)10(14)15/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： RGJXKNSVZOMNQR-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=CC=C(C=1C)OC)F

Computed Properties

• Exact Mass: 230.07545056g/mol
• Monoisotopic Mass: 230.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-difluoro-3-(3-methoxy-2-methylphenyl)propanoic acid

Compound CAS No 2229417-62-1: 2,2-difluoro-3-(3-methoxy-2-methylphenyl)propanoic acid

The compound with CAS No 2229417-62-1, known as 2,2-difluoro-3-(3-methoxy-2-methylphenyl)propanoic acid, is a chemically synthesized organic compound with a unique structure and diverse applications in various fields. This compound has garnered significant attention in recent years due to its potential in drug development, material science, and agricultural applications.

The molecular structure of 2,2-difluoro-3-(3-methoxy-2-methylphenyl)propanoic acid consists of a propanoic acid backbone with two fluorine atoms attached to the second carbon atom and a substituted phenyl group at the third position. The phenyl group is further substituted with a methoxy group at the third position and a methyl group at the second position, making it a derivative of phenol with specific electronic and steric properties.

Recent studies have highlighted the importance of fluorinated compounds like CAS No 2229417-6 in medicinal chemistry due to their unique pharmacokinetic profiles and bioavailability. The presence of fluorine atoms in the molecule enhances its lipophilicity, which is crucial for drug absorption and distribution in the body. Additionally, the methoxy and methyl substituents on the phenyl ring contribute to its stability and selectivity towards specific biological targets.

In terms of synthesis, compound 2,2-difluoro-3-(3-methoxy-methylphenyl)propanoic acid can be prepared through various routes, including nucleophilic substitution, Friedel-Crafts alkylation, or Suzuki coupling reactions. Researchers have optimized these methods to achieve higher yields and better purity levels, making it more accessible for large-scale production.

The compound has shown promising results in preclinical studies as a potential therapeutic agent for various diseases. For instance, its ability to inhibit certain enzymes or receptors makes it a candidate for treating conditions such as inflammation, cancer, or neurodegenerative disorders. Furthermore, its application in agrochemicals has been explored due to its potential as a herbicide or fungicide.

In material science, the unique properties of CAS No 1768585 have led to its use in developing advanced materials such as polymers or coatings with enhanced thermal stability and mechanical strength. Its ability to form stable bonds under harsh conditions makes it valuable in industrial applications.

The latest research on this compound has focused on improving its bioavailability through structural modifications or formulation techniques. Scientists are also investigating its safety profile and toxicity levels to ensure its suitability for human use or environmental applications.

In conclusion, the compound CAS No 1768585 (compound name) is a versatile molecule with wide-ranging applications across multiple industries. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in drug discovery, material science, and agriculture.